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Compound of Interest

Compound Name: Macrocarpal K

Cat. No.: B15591185

For Researchers, Scientists, and Drug Development Professionals

Introduction

Macrocarpal K is a phloroglucinol derivative, a class of polyphenolic compounds found in
various Eucalyptus species, notably Eucalyptus macrocarpa.[1] These compounds are
recognized for their role in plant defense and are being investigated for their potential
therapeutic applications. Macrocarpal K, in particular, has garnered interest for its
antimicrobial properties, with a proposed mechanism of action involving the disruption of
microbial cell walls.[1] This document provides a detailed protocol for the extraction and
purification of Macrocarpal K from Eucalyptus leaves, based on established methodologies for
related macrocarpal compounds. Additionally, it outlines protocols for evaluating its biological
activity and discusses its potential mechanism of action.

Physicochemical Properties

Property Value

Molecular Formula C28H4006

Molecular Weight 472.6 g/mol

CAS Number 218290-59-6

General Class Phloroglucinol dialdehyde diterpene
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(Data sourced from Biosynth and BenchChem)[1][2]

Extraction and Purification Workflow

The general workflow for isolating Macrocarpal K involves a multi-step process beginning with
the preparation of the plant material, followed by solvent extraction and a series of
chromatographic purification steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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